Cas no 1246817-66-2 (Carboxymethoxyamine-d2 Hemihydrochloride)

• Product Name: Carboxymethoxyamine-d2 Hemihydrochloride
• CAS No: 1246817-66-2
• MF: C₂H₅NO₃
• MW: 93.0783240795136
• CID: 4554076
• PubChem ID: 45038565
• Update Time: 2025-10-20

Carboxymethoxyamine-d2 Hemihydrochloride Chemical and Physical Properties

Names and Identifiers

• Carboxymethoxyamine-d2 Hemihydrochloride
• 2-Aminooxy-2,2-dideuterioacetic acid
• 1246817-66-2
• 2921-14-4 (unlabeled)
• 2-(aminooxy)(?H?)acetic acid

• Inchi： 1S/C2H5NO3/c3-6-1-2(4)5/h1,3H2,(H,4,5)/i1D2
• InChI Key： NQRKYASMKDDGHT-DICFDUPASA-N
• SMILES： O(C([2H])([2H])C(=O)O)N

Computed Properties

• Exact Mass: 93.039496513 g/mol
• Monoisotopic Mass: 93.039496513 g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 52.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 93.08
• XLogP3: -3.4
• Topological Polar Surface Area: 72.6

Additional information on Carboxymethoxyamine-d2 Hemihydrochloride

Carboxymethoxyamine-d2 Hemihydrochloride: A Comprehensive Overview

Carboxymethoxyamine-d2 Hemihydrochloride, with the CAS number 1246817-66-2, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a derivative of carboxymethoxyamine, which is widely used in pharmaceutical and biochemical research. The addition of deuterium (denoted by the "-d2" suffix) introduces distinct isotopic effects, making it particularly valuable in studies requiring precise control over molecular interactions.

The structure of Carboxymethoxyamine-d2 Hemihydrochloride consists of a carboxylic acid group attached to a methoxyamine moiety, with two deuterium atoms incorporated into the molecule. This substitution not only alters the physical and chemical properties of the compound but also enhances its stability under certain conditions. The hemihydrochloride form indicates that the compound exists as a zwitterion, balancing acidic and basic properties, which is advantageous for solubility and bioavailability.

Recent studies have highlighted the role of Carboxymethoxyamine-d2 Hemihydrochloride in drug development, particularly in the design of targeted therapies. Its ability to modulate specific biochemical pathways makes it a promising candidate for treating conditions such as inflammation, neurodegenerative diseases, and certain types of cancer. Researchers have also explored its potential as a diagnostic tool, leveraging its isotopic properties for advanced imaging techniques.

In terms of synthesis, Carboxymethoxyamine-d2 Hemihydrochloride is typically produced through a multi-step process involving deuterium exchange reactions and careful purification to ensure high purity. The synthesis process requires precise control over reaction conditions to maintain the integrity of the deuterium substitution, which is critical for its intended applications.

The pharmacokinetic profile of Carboxymethoxyamine-d2 Hemihydrochloride has been extensively studied, revealing favorable absorption and distribution characteristics. Its metabolism follows predictable pathways, with primary elimination occurring through renal excretion. These findings underscore its suitability for use in both preclinical and clinical settings.

Looking ahead, ongoing research aims to further elucidate the mechanistic insights into how Carboxymethoxyamine-d2 Hemihydrochloride interacts with biological systems. Collaborative efforts between chemists, pharmacologists, and biologists are paving the way for innovative applications in personalized medicine and precision healthcare.